Cas no 1257327-82-4 (N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine)

• Product Name: N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine
• CAS No: 1257327-82-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 2127366
• Update Time: 2025-11-05

N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(cyclopropylmethyl)-4-methoxybenzene-1,2-diamine
• IYVDPSYYYFFCKC-UHFFFAOYSA-N
• N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine

• Inchi： 1S/C11H16N2O/c1-14-9-4-5-11(10(12)6-9)13-7-8-2-3-8/h4-6,8,13H,2-3,7,12H2,1H3
• InChI Key： IYVDPSYYYFFCKC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)N)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Topological Polar Surface Area: 47.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 358.4±32.0 °C at 760 mmHg
• Flash Point: 170.6±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine

N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine (CAS No. 1257327-82-4): An Overview of Its Structure, Properties, and Applications

N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine (CAS No. 1257327-82-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, also known as N1-(Cyclopropylmethyl)-4-methoxyphenylenediamine, is characterized by its cyclopropylmethyl and methoxy substituents on a benzene ring, which confer it with distinct chemical and biological properties. The compound's structure is represented by the formula C₁₁H₁₆N₂O.

The synthesis of N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine involves several steps, including the formation of the cyclopropylmethyl group and the methoxy substitution on the benzene ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for various applications in research and industry.

In terms of its physical properties, N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine is a white crystalline solid at room temperature. It has a melting point of approximately 95°C and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

The chemical reactivity of N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine is influenced by its functional groups. The presence of the amino groups makes it highly reactive towards electrophilic substitution reactions, while the methoxy group enhances its stability and reduces reactivity towards oxidative processes. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In the field of medicinal chemistry, N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has demonstrated that derivatives of this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in neurological disorders such as Parkinson's disease and depression.

Beyond its medicinal applications, N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of polymers with specific properties. For example, it can be used to create conductive polymers for use in electronic devices or as components in advanced materials with tailored mechanical properties.

The environmental impact of N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine is another area of interest. Studies have shown that it has low toxicity and does not pose significant environmental risks when handled properly. However, like any chemical compound, it should be used with appropriate safety measures to ensure the well-being of both humans and the environment.

In conclusion, N1-(Cyclopropylmethyl)-4-methoxybenzene-1,2-diamine (CAS No. 1257327-82-4) is a multifaceted compound with a wide range of applications in research and industry. Its unique structure and properties make it an attractive candidate for further exploration in fields such as medicinal chemistry, materials science, and environmental science. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.